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Compound of Interest

Compound Name: 6 TMR Tre

Cat. No.: B12362503 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals engaged in

microbiological research, particularly those studying mycobacterial cell envelope dynamics.

Introduction: 6-TMR-Tre is a fluorescently labeled trehalose analog that serves as a vital tool

for investigating the biosynthesis and dynamics of the mycobacterial cell envelope.[1] This

molecule is a conjugate of the fluorophore tetramethylrhodamine (TMR) and trehalose, a key

sugar in mycobacteria. It selectively labels trehalose monomycolate (TMM), allowing for the

real-time visualization of peptidoglycan and monomycolate dynamics at the single-cell level

using techniques such as confocal and super-resolution microscopy.[1] Proper preparation of

stock solutions is critical for obtaining reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation, storage, and handling of 6-TMR-Tre

stock solutions.

I. Core Concepts and Data
Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 6-TMR-Tre is essential

for its effective use in experiments.
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Property Value Reference

Molecular Weight (M.Wt) 753.75 g/mol

Chemical Formula C₃₇H₄₃N₃O₁₄

Appearance Solid or powder

Purity ≥98% (HPLC)

Solubility Soluble to 5 mg/mL in DMSO

Storage Temperature -20°C

Note: Always refer to the batch-specific molecular weight provided on the product vial or

Certificate of Analysis for the most accurate calculations.

Optical Properties
The spectral characteristics of 6-TMR-Tre determine the appropriate instrument settings for

fluorescence imaging.

Parameter Wavelength (nm) Emission Color Reference

Absorption Maximum

(λabs)
532 nm N/A

Emission Maximum

(λem)
580 nm Yellow

II. Experimental Protocol: Stock Solution
Preparation
This protocol outlines the step-by-step procedure for preparing a 1 mM stock solution of 6-

TMR-Tre.

Materials:

6-TMR-Tre powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or wrapped in foil)

Pipettes and sterile, nuclease-free tips

Vortex mixer

Centrifuge

Procedure:

Pre-equilibration: Before opening, allow the vial of 6-TMR-Tre powder to equilibrate to room

temperature for approximately 15-20 minutes. This prevents condensation of moisture, which

can affect the stability of the compound.

Reconstitution: Briefly centrifuge the vial to ensure all the powder is at the bottom. To

prepare a 1 mM stock solution, add the appropriate volume of anhydrous DMSO. For

example, to a 1 mg vial of 6-TMR-Tre (M.Wt. 753.75), add 1.33 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A brief sonication in a water bath can aid in dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the fluorescent probe, it

is highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-

10 µL) in amber microcentrifuge tubes or tubes wrapped in aluminum foil to protect from

light.

Storage: Store the aliquots at -20°C. When stored properly, the stock solution should be

stable for several months.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling DMSO and fluorescent dyes.

Work in a well-ventilated area or a chemical fume hood.
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Refer to the Safety Data Sheet (SDS) for detailed safety information.

III. Visualized Workflow and Pathways
Experimental Workflow: 6-TMR-Tre Stock Solution
Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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